Cas no 1783573-48-7 (tert-butyl N-[2-(5-bromothiophen-2-yl)-2-oxoethyl]carbamate)

Tert-butyl N-[2-(5-bromothiophen-2-yl)-2-oxoethyl]carbamate is a brominated thiophene derivative featuring a tert-butyl carbamate-protected amine group. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. The presence of the 5-bromothiophene moiety enhances its reactivity for cross-coupling reactions, such as Suzuki or Stille couplings, enabling further functionalization. The tert-butyloxycarbonyl (Boc) protecting group ensures stability during synthetic transformations while allowing selective deprotection under mild acidic conditions. Its well-defined structure and high purity make it suitable for precise applications in medicinal chemistry and material science. The compound is typically handled under inert conditions to preserve its integrity.
tert-butyl N-[2-(5-bromothiophen-2-yl)-2-oxoethyl]carbamate structure
1783573-48-7 structure
Product Name:tert-butyl N-[2-(5-bromothiophen-2-yl)-2-oxoethyl]carbamate
CAS No:1783573-48-7
MF:C11H14BrNO3S
MW:320.202761173248
CID:5888231
PubChem ID:84604113
Update Time:2025-08-03

tert-butyl N-[2-(5-bromothiophen-2-yl)-2-oxoethyl]carbamate Chemical and Physical Properties

Names and Identifiers

    • EN300-7329414
    • 1783573-48-7
    • tert-butyl N-[2-(5-bromothiophen-2-yl)-2-oxoethyl]carbamate
    • Inchi: 1S/C11H14BrNO3S/c1-11(2,3)16-10(15)13-6-7(14)8-4-5-9(12)17-8/h4-5H,6H2,1-3H3,(H,13,15)
    • InChI Key: CHQWABFDUSRZTG-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C(CNC(=O)OC(C)(C)C)=O)S1

Computed Properties

  • Exact Mass: 318.98778g/mol
  • Monoisotopic Mass: 318.98778g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 83.6Ų

tert-butyl N-[2-(5-bromothiophen-2-yl)-2-oxoethyl]carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7329414-0.05g
tert-butyl N-[2-(5-bromothiophen-2-yl)-2-oxoethyl]carbamate
1783573-48-7
0.05g
$1032.0 2023-05-24
Enamine
EN300-7329414-0.1g
tert-butyl N-[2-(5-bromothiophen-2-yl)-2-oxoethyl]carbamate
1783573-48-7
0.1g
$1081.0 2023-05-24
Enamine
EN300-7329414-0.25g
tert-butyl N-[2-(5-bromothiophen-2-yl)-2-oxoethyl]carbamate
1783573-48-7
0.25g
$1131.0 2023-05-24
Enamine
EN300-7329414-0.5g
tert-butyl N-[2-(5-bromothiophen-2-yl)-2-oxoethyl]carbamate
1783573-48-7
0.5g
$1180.0 2023-05-24
Enamine
EN300-7329414-1.0g
tert-butyl N-[2-(5-bromothiophen-2-yl)-2-oxoethyl]carbamate
1783573-48-7
1g
$1229.0 2023-05-24
Enamine
EN300-7329414-2.5g
tert-butyl N-[2-(5-bromothiophen-2-yl)-2-oxoethyl]carbamate
1783573-48-7
2.5g
$2408.0 2023-05-24
Enamine
EN300-7329414-5.0g
tert-butyl N-[2-(5-bromothiophen-2-yl)-2-oxoethyl]carbamate
1783573-48-7
5g
$3562.0 2023-05-24
Enamine
EN300-7329414-10.0g
tert-butyl N-[2-(5-bromothiophen-2-yl)-2-oxoethyl]carbamate
1783573-48-7
10g
$5283.0 2023-05-24

Additional information on tert-butyl N-[2-(5-bromothiophen-2-yl)-2-oxoethyl]carbamate

Research Brief on tert-Butyl N-[2-(5-Bromothiophen-2-yl)-2-oxoethyl]carbamate (CAS: 1783573-48-7)

The compound tert-butyl N-[2-(5-bromothiophen-2-yl)-2-oxoethyl]carbamate (CAS: 1783573-48-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its bromothiophene and carbamate functional groups, serves as a versatile intermediate in the synthesis of biologically active compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to synthesize the latest findings on this compound, highlighting its synthetic utility, biological relevance, and future prospects.

Recent literature underscores the role of tert-butyl N-[2-(5-bromothiophen-2-yl)-2-oxoethyl]carbamate as a key building block in medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of novel thiophene-based kinase inhibitors, which exhibited potent activity against cancer cell lines. The bromine atom at the 5-position of the thiophene ring facilitates further functionalization via cross-coupling reactions, making it a valuable scaffold for structure-activity relationship (SAR) studies. Additionally, its carbamate moiety provides stability and modulates pharmacokinetic properties, enhancing its suitability for drug development.

In terms of synthetic methodology, recent advancements have focused on optimizing the preparation of this compound. A 2022 patent (WO2022156789) detailed an improved synthetic route using palladium-catalyzed coupling reactions, achieving higher yields and purity. The protocol emphasized the importance of protecting group strategies, with the tert-butyl carbamate group proving instrumental in preventing unwanted side reactions during multi-step syntheses. These methodological refinements are expected to accelerate the production of derivatives for high-throughput screening campaigns.

Biological evaluations of derivatives derived from this compound have revealed promising therapeutic potential. For instance, a 2023 preprint on bioRxiv reported that analogs of tert-butyl N-[2-(5-bromothiophen-2-yl)-2-oxoethyl]carbamate displayed selective inhibition of bacterial efflux pumps, suggesting utility in addressing antibiotic resistance. Another study in ACS Chemical Biology highlighted its role as a precursor for fluorescent probes targeting cellular kinases, enabling real-time imaging of enzymatic activity in live cells. These findings underscore the compound’s dual utility as both a therapeutic agent and a research tool.

Despite these advances, challenges remain in the clinical translation of derivatives. Issues such as metabolic stability and off-target effects require further investigation. However, the compound’s modular structure allows for systematic optimization, as evidenced by recent computational studies predicting favorable ADMET (absorption, distribution, metabolism, excretion, and toxicity) profiles for select analogs. Collaborative efforts between academia and industry are expected to drive the development of next-generation therapeutics based on this scaffold.

In conclusion, tert-butyl N-[2-(5-bromothiophen-2-yl)-2-oxoethyl]carbamate (CAS: 1783573-48-7) represents a pivotal intermediate in contemporary drug discovery. Its synthetic versatility, coupled with emerging biological data, positions it as a valuable asset for researchers targeting kinase-related pathologies and antimicrobial resistance. Future research should prioritize in vivo validation and translational studies to unlock its full therapeutic potential.

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.